Cas no 2171484-40-3 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrimidin-5-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrimidin-5-yl)carbamoylbutanoic acid
• CAS No: 2171484-40-3
• MF: C₂₄H₂₂N₄O₅
• MW: 446.455285549164
• CID: 6313509
• PubChem ID: 165538603
• Update Time: 2025-06-12

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrimidin-5-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrimidin-5-yl)carbamoylbutanoic acid
• 2171484-40-3
• EN300-1520707
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(pyrimidin-5-yl)carbamoyl]butanoic acid

• Inchi： 1S/C24H22N4O5/c29-22(30)10-9-21(23(31)27-15-11-25-14-26-12-15)28-24(32)33-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,11-12,14,20-21H,9-10,13H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： AKVUBKFNQSKELT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1=CN=CN=C1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.15901982g/mol
• Monoisotopic Mass: 446.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 131Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrimidin-5-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrimidin-5-yl)carbamoylbutanoic Acid (CAS No. 2171484-40-3)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrimidin-5-yl)carbamoylbutanoic acid, identified by its CAS number 2171484-40-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features a unique combination of functional groups, including a fluoren-9-yl moiety and a pyrimidin-5-yl group, which are both well-documented for their role in modulating various biological pathways. The presence of these groups contributes to the compound's potential as an intermediate in the synthesis of more complex pharmacological agents.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in innovative ways. The fluoren-9-ylmethoxycarbonyl moiety, in particular, has been studied for its ability to enhance the solubility and bioavailability of drug candidates, while the pyrimidin-5-yl group is known for its role in inhibiting enzymes and receptors involved in various diseases.

The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrimidin-5-yl)carbamoylbutanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the fluorene derivative, followed by functionalization with a methoxycarbonyl group. Subsequent steps involve introducing the pyrimidinyl group and finally forming the carbamoylbutanoic acid moiety.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. Studies have suggested that molecules containing the pyrimidin-5-yl group may interact with neurotransmitter receptors, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the fluoren-9-ylmethoxycarbonyl moiety could improve the pharmacokinetic properties of such drugs, enhancing their efficacy and reducing side effects.

Epidemiological studies have also highlighted the importance of compounds with similar structures in addressing metabolic diseases. The ability of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrimidin-5-yl)carbamoylbutanoic acid to modulate enzymes involved in glucose metabolism makes it a promising candidate for research into type 2 diabetes and related complications. Researchers are exploring its potential as a precursor for developing new antidiabetic agents that can improve insulin sensitivity and reduce hyperglycemia.

The compound's structural features also make it an attractive scaffold for drug discovery efforts aimed at combating infectious diseases. Recent research has demonstrated that certain fluorene derivatives can exhibit antimicrobial properties, while pyrimidine-based compounds are known for their antiviral and antibacterial activities. By combining these moieties, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrimidin-5-yl)carbamoylbutanoic acid could serve as a versatile platform for developing novel therapeutic strategies against a range of pathogens.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyrimidin-5-y l)carbamoylbutanoic acid (CAS No. 2171484 -40 -3) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and demonstrated biological activities position it as a valuable compound for further research into neurological disorders, metabolic diseases, and infectious diseases. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.